Cas no 345303-91-5 (AZD9056 hydrochloride)

• Product Name: AZD9056 hydrochloride
• CAS No: 345303-91-5
• MF: C₂₄H₃₆Cl₂N₂O₂
• MW: 455.460844993591
• CID: 2760041
• PubChem ID: 10161380
• Update Time: 2025-07-19

AZD9056 hydrochloride Chemical and Physical Properties

Names and Identifiers

• AZD9056 (hydrochloride)
• AZD9056 hydrochloride
• AZD-9056 hydrochloride
• N-(1-adamantylmethyl)-2-chloro-5-[3-(3-hydroxypropylamino)propyl]benzamide;hydrochloride
• LZBBHFRRZLDHLE-UHFFFAOYSA-N
• {N}-(1-Adamantylmethyl)-2-chloro-5-[3-(3-hydroxypropylamino)propyl]benzamide;hydrochloride
• AZD9056 hydrochloride;AZD 9056 hydrochloride
• 2-Chloro-5-[3-[(3-hydroxypropyl)amino]propyl]-N-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-benzamide, hydrochloride salt
• Q27236622
• Chloro-5-(3-[(3-hydroxypropyl)amino]propyl]-N-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-benzamide, hydrochloride salt
• GLXC-20597
• HY-19427A
• 345303-91-5
• AKOS032945011
• AZD 9056 HCl - Bio-X
• 0CZ6S167ZM
• N-(adamantan-1-ylmethyl)-2-chloro-5-(3-((3-hydroxypropyl)amino)propyl)benzamide hydrochloride
• DA-61389
• 2-Chloro-5-[3-[(3-hydroxypropyl)amino]propyl]-N-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)benzamide, hydrochloride salt
• BDBM50075473
• UNII-0CZ6S167ZM
• Benzamide, 2-chloro-5-(3-((3-hydroxypropyl)amino)propyl)-N-(tricyclo(3.3.1.13,7)dec-1-ylmethyl)-, hydrochloride (1:1)
• 2-Chloro-5-[3-[(3-hydroxypropyl)amino]propyl]-N-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-bezamide, hydrochloride salt
• AC-36986
• F85501
• CS-6172
• MS-28297
• CHEMBL3415305
• 2-chloro-5-[3-[(3-hydroxypropyl)amino]propyl]-n-(tricyclo[3.3.1.13.7]dec-1-ylmethyl)-benzamide, hydrochloride salt
• 2-Chloro-5-[3-[(3-hydroxypropyl)amino]propyl]-N-(tricyclo[3.3.1.13,7]dec-1- ylmethyl)-benzamide, hydrochloride salt
• BCP25556

• Inchi： InChI=1S/C24H35ClN2O2.ClH/c25-22-5-4-17(3-1-6-26-7-2-8-28)12-21(22)23(29)27-16-24-13-18-9-19(14-24)11-20(10-18)15-24;/h4-5,12,18-20,26,28H,1-3,6-11,13-16H2,(H,27,29);1H
• InChI Key： LZBBHFRRZLDHLE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(CCCNCCCO)=CC=C1Cl)NCC2(C[C@H](C3)C4)C[C@H]4C[C@H]3C2.Cl

Computed Properties

• Exact Mass: 454.2153838g/mol
• Monoisotopic Mass: 454.2153838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 514
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

AZD9056 hydrochloride Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on AZD9056 hydrochloride

Recent Advances in AZD9056 Hydrochloride (345303-91-5) Research: A Comprehensive Update

AZD9056 hydrochloride (CAS: 345303-91-5) is a selective P2X7 receptor antagonist that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications in inflammatory and neurological disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and clinical efficacy. This research brief synthesizes the latest findings to provide a comprehensive update on the current state of AZD9056 hydrochloride research.

One of the key areas of investigation has been the role of AZD9056 hydrochloride in modulating the P2X7 receptor, a ligand-gated ion channel implicated in the release of pro-inflammatory cytokines such as IL-1β. Preclinical studies have demonstrated that AZD9056 effectively inhibits ATP-induced IL-1β release in human whole blood, suggesting its potential as an anti-inflammatory agent. Furthermore, recent in vivo studies have shown promising results in animal models of rheumatoid arthritis and neuropathic pain, where AZD9056 hydrochloride significantly reduced inflammation and pain-related behaviors.

Pharmacokinetic studies have also advanced our understanding of AZD9056 hydrochloride's bioavailability and metabolic stability. A recent Phase I clinical trial reported that the compound exhibits favorable oral bioavailability and a half-life suitable for once-daily dosing. These findings are critical for optimizing dosing regimens in future clinical trials. Additionally, advanced formulation techniques, such as nanocrystal technology, are being explored to enhance the solubility and absorption of AZD9056 hydrochloride, addressing previous challenges related to its physicochemical properties.

Despite these advancements, challenges remain in the clinical translation of AZD9056 hydrochloride. Recent Phase II trials in rheumatoid arthritis patients yielded mixed results, with some studies reporting modest efficacy while others failed to meet primary endpoints. These discrepancies highlight the need for further research to identify patient subgroups that may benefit most from P2X7 receptor antagonism. Moreover, safety profiles, including potential off-target effects, continue to be scrutinized in ongoing studies.

In conclusion, AZD9056 hydrochloride remains a compound of significant interest in the pharmaceutical industry, with ongoing research aimed at unlocking its full therapeutic potential. Future directions include the development of biomarker strategies to predict treatment response and the exploration of combination therapies to enhance efficacy. As the body of evidence grows, AZD9056 hydrochloride may soon transition from a promising experimental drug to a clinically validated therapeutic option for inflammatory and neurological conditions.